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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of barium periodate, an

inorganic chemical compound. The information is presented to be a reliable reference for

laboratory and research applications.

Chemical Identity
Barium periodate is an ionic compound composed of a barium cation (Ba²⁺) and two

periodate anions (IO₄⁻). Its chemical formula is represented as Ba(IO₄)₂.[1][2]

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for barium periodate is based on the atomic weights of barium, iodine, and

oxygen.

The formula for the molecular weight is: Molecular Weight = (1 × Atomic Weight of Ba) + (2 ×

Atomic Weight of I) + (8 × Atomic Weight of O)

The standard atomic weights for these elements are:

Barium (Ba): 137.327 amu[3][4][5][6]

Iodine (I): 126.90447 amu[7][8][9][10]
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Oxygen (O): 15.999 amu[11][12][13]

Based on these values, the calculated molecular weight is approximately 519.13 g/mol .[1][14]

Data Presentation
The quantitative data for the molecular weight determination of barium periodate is

summarized in the table below for clarity and easy reference.

Element Symbol Quantity
Atomic Weight
(amu)

Total Weight
(amu)

Barium Ba 1 137.327[3][4][5] 137.327

Iodine I 2
126.90447[7][8]

[9]
253.80894

Oxygen O 8
15.999[11][12]

[13]
127.992

Total Ba(IO₄)₂ 519.12794

Note: The commonly accepted value, rounded to two decimal places, is 519.13 g/mol .[1][14]

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of Barium Periodate.

Barium Periodate
Ba(IO₄)₂

Barium (Ba)

  x1

Iodine (I)

  x2

Oxygen (O)

  x8

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://www.sigmaaldrich.com/US/en/product/aldrich/575933
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-periodate
https://www.benchchem.com/product/b1603633?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium
https://www.vedantu.com/question-answer/what-is-the-atomic-mass-of-barium-class-11-chemistry-cbse-60ccdccf02a55f75367a6015
https://www.chemicalelements.com/elements/ba.html
https://study.com/academy/lesson/iodine-element-symbol-properties-used.html
https://www.britannica.com/science/iodine
https://hobart.k12.in.us/ksms/PeriodicTable/iodine.htm
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://www.sigmaaldrich.com/US/en/product/aldrich/575933
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-periodate
https://www.benchchem.com/product/b1603633?utm_src=pdf-body
https://www.benchchem.com/product/b1603633?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elemental composition of Barium Periodate.

Experimental Protocols
Determining the molecular weight of a pure chemical compound like barium periodate is a

theoretical calculation based on the standard atomic weights established by the International

Union of Pure and Applied Chemistry (IUPAC). Experimental verification can be performed

using techniques such as mass spectrometry, but for standard laboratory use, the calculated

value is sufficient and considered accurate.

Signaling Pathways
This section is not applicable. Barium periodate is an inorganic salt and is not involved in

biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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